Cas no 2090370-09-3 (Phenol, 3-amino-2-iodo-6-methoxy-)
Technical Introduction: Phenol, 3-amino-2-iodo-6-methoxy-
3-Amino-2-iodo-6-methoxyphenol is a substituted phenolic compound featuring an amino group, an iodine atom, and a methoxy substituent on the aromatic ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The iodine moiety enhances its utility in cross-coupling reactions, while the amino and methoxy groups offer sites for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for research and industrial use, it provides a versatile building block for complex molecular frameworks.
2090370-09-3 structure
Product Name:Phenol, 3-amino-2-iodo-6-methoxy-
CAS No:2090370-09-3
MF:C7H8INO2
MW:265.048394203186
CID:5255084
Update Time:2025-06-08
Phenol, 3-amino-2-iodo-6-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-amino-2-iodo-6-methoxy-
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- Inchi： 1S/C7H8INO2/c1-11-5-3-2-4(9)6(8)7(5)10/h2-3,10H,9H2,1H3
- InChI Key： UBAVCTNJLOIROW-UHFFFAOYSA-N
- SMILES： C1(O)=C(OC)C=CC(N)=C1I
Phenol, 3-amino-2-iodo-6-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398666-1.0g |
3-amino-2-iodo-6-methoxyphenol |
2090370-09-3 | 1.0g |
$0.0 | 2023-03-02 |
Phenol, 3-amino-2-iodo-6-methoxy- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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